Cas no 10205-69-3 (Benzothiazole, 6-methoxy-2-phenyl-)

• Product name: Benzothiazole, 6-methoxy-2-phenyl-
• CAS No: 10205-69-3
• MF: C₁₄H₁₁NOS
• MW: 241.30824
• CID: 1131867
• PubChem ID: 10331923

Benzothiazole, 6-methoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 6-methoxy-2-phenyl-
• 6-methoxy-2-phenyl-1,3-benzothiazole
• PD148317
• 6-Methoxy-2-phenylbenzo[d]thiazole
• HS-4553
• 10205-69-3
• DTXSID10438259
• SCHEMBL2138572

• Inchi： InChI=1S/C14H11NOS/c1-16-11-7-8-12-13(9-11)17-14(15-12)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： RHWASMBUKSNCDV-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)N=C(S2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 241.05623
• Monoisotopic Mass: 241.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 22.12